Cas no 1805418-49-8 (6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

• Product Name: 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
• CAS No: 1805418-49-8
• MF: C₇H₃F₂IN₂O
• MW: 296.012800455093
• CID: 4871995
• Update Time: 2025-06-27

6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

• Inchi： 1S/C7H3F2IN2O/c8-6(9)5-4(10)1-3(2-11)12-7(5)13/h1,6H,(H,12,13)
• InChI Key： CDTNQMOXXUHCHA-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1
• Topological Polar Surface Area: 52.9

Additional information on 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

Introduction to 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805418-49-8)

6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805418-49-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, a hydroxyl group, and an iodine substituent, all of which contribute to its potential therapeutic applications.

The cyano group in 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This feature is particularly important in the design of drugs that require high metabolic stability and low toxicity. The difluoromethyl moiety, on the other hand, is a versatile functional group that can enhance the lipophilicity and bioavailability of the molecule, making it an attractive candidate for drug development.

The presence of a hydroxyl group in 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine adds to its polarity and can facilitate interactions with biological targets such as enzymes and receptors. This functional group can also serve as a site for further chemical modification, allowing researchers to fine-tune the compound's pharmacological properties. The iodine substituent, being a heavy halogen, can significantly impact the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific targets.

Recent studies have explored the potential of 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and hepatitis C virus (HCV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to involve interference with viral entry or replication processes.

The pharmacokinetic profile of 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

One of the challenges in the development of new drugs is ensuring their selectivity and minimizing off-target effects. In this regard, 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has shown promising results. Studies have indicated that it selectively targets specific enzymes or receptors without affecting other biological processes. This selectivity is crucial for reducing side effects and improving patient outcomes.

The structural diversity of 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine also makes it an excellent starting point for structure-based drug design (SBDD). By using computational methods such as molecular docking and molecular dynamics simulations, researchers can optimize the compound's structure to enhance its binding affinity and efficacy against specific targets. This approach has led to the discovery of several analogs with improved pharmacological profiles.

In conclusion, 6-Cyano-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805418-49-8) represents a promising lead compound in the development of new therapeutic agents. Its unique combination of functional groups provides a solid foundation for further research and optimization. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in areas such as cancer and viral infections.